Cas no 5006-56-4 (7-methyl-1,2,4triazolo4,3-apyridin-3-amine)

• Product Name: 7-methyl-1,2,4triazolo4,3-apyridin-3-amine
• CAS No: 5006-56-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1092379
• PubChem ID: 253506
• Update Time: 2025-04-24

7-methyl-1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 3-Amino-7-methyl-1,2,4-triazolo[4,3-a]pyridine
• 3-Amino-7-methyl-s-triazolo< 4,3-a> pyridin
• 7-methyl[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 7-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ylamine
• AC1L5O9N
• AC1Q4YIH
• AR-1H3709
• CTK4J2038
• NCIOpen2_000643
• NSC76486
• EN300-104505
• 1,2,4-Triazolo[4,3-a]pyridin-3-amine, 7-methyl-
• AKOS006338704
• 5006-56-4
• 1,4-Triazolo[4,3-a]pyridin-3-amine, 7-methyl-
• NSC-76486
• CS-0230568
• Z1203583566
• s-Triazolo[4,3-a]pyridine, 3-amino-7-methyl-
• DB-400215
• 7-Methyl[1,2,4]triazolo[4,3-a]pyridin-3-ylamine #
• s-Triazolo[4, 3-amino-7-methyl-
• CCG-302542
• BOMGURPAEXSYAI-UHFFFAOYSA-N
• DTXSID70291569
• 7-Methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine
• 7-methyl-1,2,4triazolo4,3-apyridin-3-amine

• MDL： MFCD11847743
• Inchi： 1S/C7H8N4/c1-5-2-3-11-6(4-5)9-10-7(11)8/h2-4H,1H3,(H2,8,10)
• InChI Key： BOMGURPAEXSYAI-UHFFFAOYSA-N
• SMILES： N12C(N)=NN=C1C=C(C)C=C2

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-methyl-1,2,4triazolo4,3-apyridin-3-amine

7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine: A Comprehensive Overview

The compound 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine, with the CAS registry number 5006-56-4, is a unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the family of triazolopyridines, which are known for their diverse pharmacological properties and wide range of applications in drug discovery.

7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine features a fused ring system consisting of a triazole moiety and a pyridine ring. The presence of the methyl group at position 7 introduces a degree of steric hindrance, which can influence the compound's pharmacokinetics and interactions with biological targets. This structural characteristic makes it a promising candidate for drug development applications, particularly in the design of bioactive agents with tailored properties.

Recent studies have highlighted the potential of triazolopyridine derivatives as anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs. The triazolo[4,3-a]pyridin-3-amine core has been shown to exhibit significant binding affinity towards various protein targets, including kinases, receptors, and enzymes, which are critical in disease pathogenesis.

One of the most notable applications of 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine is in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the activity of pro-survival proteins, such as Bcl-2 family members, which play a pivotal role in cancer cell apoptosis. By modulating these targets, this compound has shown promising results in inducing tumor regression and sensitizing cancer cells to chemotherapeutic agents.

Additionally, the methyl substitution at position 7 enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. This property is particularly advantageous for compounds intended for oral administration, as it ensures higher systemic exposure and greater therapeutic efficacy.

Another area of research involving 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine is its potential as a template molecule for the development of antiviral agents. The triazole ring system has been implicated in the design of inhibitors targeting viral proteases and polymerases, which are essential for the replication of pathogenic viruses such as HIV, influenza, and coronaviruses.

Recent advancements in crystallography and computational chemistry have provided valuable insights into the binding mode of 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine and its derivatives with their respective targets. These studies have revealed that the compound's rigid and planar structure facilitates strong π-π interactions with aromatic residues in the target proteins, thereby stabilizing the binding pose and enhancing potency.

Moreover, the 7-Methyl group has been shown to play a critical role in optimizing the metabolic stability of the compound. By reducing the likelihood of metabolic oxidation at the methyl position, this substituent contributes to the compound's longer half-life and reduced clearance rate, which are desirable attributes for chronic disease management.

Recent collaborative efforts between academic researchers and pharmaceutical companies have led to the identification of novel synthetic pathways for the production of 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine. These methods emphasize sustainability and cost-efficiency, making it feasible to scale up production for preclinical and clinical trials.

In summary, 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine stands out as a versatile and valuable compound in the realm of biomedical research. Its unique structure, combined with its potent biological activities, positions it as a key player in the development of next-generation therapies for a variety of diseases, including cancer, viral infections, and neurological disorders.